Cas no 300361-78-8 (6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 300361-78-8
• MF: C₆H₃BrN₄O₂
• MW: 243.017619371414
• MDL: MFCD00461396
• CID: 3103070
• PubChem ID: 542159
• Update Time: 2025-07-27

6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• AKOS000216059
• 300361-78-8
• SR-01000089967-1
• 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylicacid
• SCHEMBL9903738
• EN300-53913
• Z328610732
• CS-0251180
• G57858
• SR-01000089967
• 836-605-9
• 6-Bromo-(1,2,4)triazolo(1,5-a)pyrimidine-2-carboxylic acid
• STK506134
• AG-690/33031059
• AMA36178

• MDL： MFCD00461396
• Inchi： 1S/C6H3BrN4O2/c7-3-1-8-6-9-4(5(12)13)10-11(6)2-3/h1-2H,(H,12,13)
• InChI Key： YSENOEHSZPNZDP-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=NC(C(=O)O)=NN2C=1

Computed Properties

• Exact Mass: 241.94394Da
• Monoisotopic Mass: 241.94394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

Introduction to 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300361-78-8)

6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid, identified by the chemical identifier CAS No. 300361-78-8, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic molecule belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position and a carboxylic acid group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid features a fused system of a triazole ring and a pyrimidine ring, connected through a bridging nitrogen atom. This configuration imparts unique electronic and steric properties that can be exploited in designing molecules with specific biological targets. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing more complex molecular architectures.

Biological significance has been extensively explored for this compound. Studies have demonstrated that derivatives of triazolopyrimidines exhibit a broad spectrum of pharmacological activities, including antiviral, anticancer, and anti-inflammatory effects. The carboxylic acid moiety at the 2-position allows for salt formation and further derivatization into amides or esters, expanding the chemical space for drug development. Recent research has highlighted the potential of this scaffold in modulating kinase inhibitors, which are critical in targeting various cancers.

In the context of modern drug discovery, 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid has been utilized as a key building block in the synthesis of novel small molecules. For instance, studies have shown its role in generating potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways. The brominated triazolopyrimidine derivative has shown promise in preclinical models by inhibiting the JAK/STAT signaling pathway, thereby offering a potential therapeutic strategy for autoimmune diseases.

The synthetic utility of this compound cannot be overstated. The bromine atom at the 6-position facilitates palladium-catalyzed reactions, enabling the construction of biaryl structures that are prevalent in many bioactive molecules. Additionally, the carboxylic acid group can be converted into various functional groups through standard organic transformations, such as esterification or amidation. These attributes make 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid an indispensable reagent in medicinal chemistry laboratories.

Recent advancements in computational chemistry have further underscored the importance of this scaffold. Molecular docking studies have identified that triazolopyrimidine derivatives can interact with specific protein targets with high affinity. For example, virtual screening campaigns have pinpointed compounds based on this scaffold that exhibit inhibitory activity against protein kinases involved in tumor growth and progression. Such computational approaches have accelerated the discovery process by predicting binding modes and optimizing lead compounds.

The pharmaceutical industry has taken notice of these findings and has incorporated this scaffold into several clinical trials. Early-phase studies have reported encouraging results for certain derivatives in treating hematological malignancies. The ease of modifying the structure while maintaining biological activity has made 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid a favored candidate for further optimization.

From a chemical biology perspective, this compound offers insights into understanding drug-receptor interactions at a molecular level. The precise arrangement of atoms in its structure allows researchers to dissect how subtle modifications can alter binding affinity and efficacy. This knowledge is crucial for developing next-generation drugs with improved pharmacokinetic profiles and reduced side effects.

The future directions for research involving 6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid are vast and exciting. Exploration into its role in other disease pathways, such as neurodegenerative disorders or infectious diseases, is underway. Additionally, green chemistry approaches are being employed to develop more sustainable synthetic routes for this compound and its derivatives.

In conclusion,6-bromo-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 300361-78-8) is a cornerstone molecule in pharmaceutical research due to its structural versatility and biological promise. Its role as an intermediate in drug synthesis and its potential therapeutic applications make it indispensable for both academic researchers and industrial scientists alike.